Cas no 1178218-31-9 (3,5-dimethyl-1-(1,2-oxazol-4-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(1,2-oxazol-4-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1178218-31-9
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 6277616
• PubChem ID: 60871342
• Update Time: 2025-05-20

3,5-dimethyl-1-(1,2-oxazol-4-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(1,2-oxazol-4-yl)methyl-1H-pyrazol-4-amine
• 1178218-31-9
• EN300-1107191
• 1-(Isoxazol-4-ylmethyl)-3,5-dimethyl-1h-pyrazol-4-amine
• CS-0307156
• 3,5-dimethyl-1-[(1,2-oxazol-4-yl)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C9H12N4O/c1-6-9(10)7(2)13(12-6)4-8-3-11-14-5-8/h3,5H,4,10H2,1-2H3
• InChI Key： YQCXROLQAWNKFE-UHFFFAOYSA-N
• SMILES： O1C=C(C=N1)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3,5-dimethyl-1-(1,2-oxazol-4-yl)methyl-1H-pyrazol-4-amine

3,5-Dimethyl-1-(1,2-Oxazol-4-yl)methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound CAS No. 1178218-31-9, also known as 3,5-dimethyl-1-(1,2-oxazol-4-yl)methyl-1H-pyrazol-4-amine, is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied in the fields of organic chemistry and pharmacology due to their unique properties and biological activities. Recent advancements in synthetic chemistry have enabled researchers to explore novel synthetic routes for this compound, making it more accessible for further studies and applications.

The molecular structure of 3,5-dimethyl-1-(1,2-oxazol-4-yl)methyl-1H-pyrazol-4-amine comprises a pyrazole ring substituted with a methyl group at positions 3 and 5, an oxazole ring attached via a methylene group at position 1, and an amine group at position 4. This combination of functional groups contributes to its unique chemical reactivity and biological activity. The presence of the oxazole ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its interactions with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have investigated its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,5-dimethyl-1-(1,2-Oxazol-4-Yl)Methyl derivatives exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. A recent paper in Angewandte Chemie reported that incorporating this compound into metalloporphyrin frameworks significantly enhances catalytic efficiency in asymmetric hydrogenation reactions.

The synthesis of CAS No. 1178218-31 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent functionalization with the oxazole moiety. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies conducted under simulated environmental conditions suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This property is particularly important for its potential use in agricultural or industrial settings where environmental safety is a priority.

In conclusion, 3,5-dimethyl-1-(1,2-Oxazol-Yl)Methyl is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse interactions with biological systems and materials, making it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.